Mercuric sulfide, red
Description
Historical Trajectories in Scientific Investigation and Initial Academic Conceptualizations of Cinnabar
The history of cinnabar is deeply intertwined with the history of chemistry and materials science. Its earliest documented use dates back to the Neolithic period at Çatalhöyük in Turkey (7000-8000 BC), where it was employed as a pigment in wall paintings. thoughtco.com Ancient cultures across the globe, including the Yangshao culture in China (~4000-3500 BC) and various civilizations in the Iberian Peninsula around 5300 BC, also utilized cinnabar for decorative and ritualistic purposes. thoughtco.com
The first known scientific description of a process to extract mercury from cinnabar comes from the Greek philosopher Theophrastus of Eresus (371-286 BC) in his work "De Lapidibus". thoughtco.compnas.org He detailed a method of grinding cinnabar with vinegar in a copper vessel, a process that modern chemists recognize as an early example of a mechanochemical reaction. pnas.org Later, Roman authors like Vitruvius, Dioscorides, and Pliny the Elder also documented techniques for mercury extraction, including simple heating and heating in the presence of other substances like iron. pnas.org These early writings represent the foundational conceptualizations of cinnabar's chemical reactivity.
Evolution of Theoretical Frameworks Underpinning the Structural and Electronic Characteristics of Mercuric Sulfide (B99878) Polymorphs
Mercuric sulfide is dimorphic, existing in two primary crystal forms: the red, trigonal α-HgS (cinnabar) and the black, cubic β-HgS (metacinnabar). wikipedia.org The theoretical and experimental elucidation of these structures has been a key area of research.
Crystal Structure:
The crystal structure of cinnabar (α-HgS) is trigonal and can be described as a series of Hg-S helices, which are the source of its optical activity. wikipedia.orgwikimedia.org Each mercury atom is coordinated to two sulfur atoms at a shorter distance (approximately 2.4 Å) and two more at a longer distance (approximately 3.1 Å). uniroma1.itresearchgate.net Metacinnabar (β-HgS), on the other hand, adopts the zincblende crystal structure, with each mercury atom tetrahedrally coordinated to four sulfur atoms. wikipedia.orgresearchgate.net
The transformation between these two polymorphs is a central topic. The black β-HgS can be precipitated from a solution of Hg(II) salts and hydrogen sulfide. wikipedia.org Gentle heating of this black precipitate converts it to the red α-form. wikipedia.org Conversely, the conversion of red cinnabar to black metacinnabar has been a subject of extensive study, particularly in the context of pigment degradation. mdpi.com It is now understood that this transformation can be influenced by factors such as radiation, mechanical activation, and thermal treatment. najah.eduresearchgate.net Some research suggests the blackening process may involve the formation of an intermediate amorphous phase rather than a direct conversion to crystalline metacinnabar. najah.eduresearchgate.net
| Property | α-HgS (Cinnabar) | β-HgS (Metacinnabar) |
|---|---|---|
| Color | Red | Black |
| Crystal System | Trigonal | Cubic (Zincblende) |
| Natural Occurrence | Common | Less Common |
| Band Gap | 2.1 eV (direct) wikipedia.org | Semimetal with a narrow bandgap iust.ac.ir |
Electronic Characteristics:
The electronic properties of mercuric sulfide are directly linked to its crystal structure. Cinnabar (α-HgS) is a wide-bandgap semiconductor with a direct bandgap of 2.1 eV. wikipedia.orgiust.ac.ir This property is responsible for its vibrant red color and has led to investigations into its potential use in photoelectrochemical cells. wikipedia.org The electronic band structure of α-HgS has been calculated using semi-empirical tight-binding methods, with the results showing good agreement with experimental data from ultraviolet photoelectron spectroscopy. aps.org These calculations help to explain the optical absorption properties and their dependence on the polarization of light. aps.org
Metacinnabar (β-HgS) is a narrow-bandgap semimetal. iust.ac.ir The study of the electronic structure of both polymorphs, often through density functional theory (DFT), allows researchers to model and predict their behavior, including the transformation between phases. najah.eduresearchgate.net These theoretical frameworks are crucial for understanding the fundamental properties of mercuric sulfide and for exploring its potential applications.
Contemporary Research Challenges and Emerging Avenues in Mercuric Sulfide (Red) Science
Current research on red mercuric sulfide is multifaceted, addressing long-standing challenges and exploring novel applications.
Key Research Challenges:
Understanding and Preventing Discoloration: A major challenge remains the full elucidation of the mechanisms behind the blackening of cinnabar-based pigments. mdpi.comresearchgate.net While the conversion to metacinnabar is a known pathway, the role of impurities, environmental factors like humidity and light, and the formation of other degradation products such as mercury-chlorine compounds are active areas of investigation. wikipedia.orgresearchgate.net
Controlling Synthesis and Morphology: The synthesis of mercuric sulfide with controlled crystal phase (cinnabar vs. metacinnabar) and morphology (e.g., nanoparticles, nanorods) is critical for developing new applications. mdpi.comresearchgate.net Researchers are exploring various methods, including solvothermal techniques and adjusting reactant ratios, to achieve precise control over the final product. mdpi.comresearchgate.net
Bioavailability and Environmental Fate: Although mercuric sulfide is relatively inert, the behavior of HgS nanoparticles in the environment is a growing area of concern and study. researchgate.net Research is focused on understanding the formation, stability, and potential for microbial methylation of HgS nanoparticles, which could impact their bioavailability and toxicity. researchgate.netrsc.org
Emerging Research Avenues:
Nanomaterials: The synthesis of mercuric sulfide nanoparticles has opened up new possibilities. iust.ac.irscience.gov Due to quantum confinement effects, nano-sized HgS exhibits different optical and electronic properties compared to the bulk material. iust.ac.ir These nanoparticles are being investigated for use in solid-state solar cells and photoelectrochemical cells. iust.ac.ir
Biomedical Applications: Recent studies have explored the use of biosynthesized mercuric sulfide nanoparticles in the medical field. nih.gov Research indicates that these nanoparticles can cross the blood-brain barrier, potentially acting as a carrier for delivering drugs to the central nervous system. nih.gov
Advanced Analytical Techniques: The application of advanced analytical techniques is providing new insights into the properties of mercuric sulfide. Synchrotron-based micro X-ray diffraction and spectroscopy are being used to characterize the alteration products of cinnabar at the micro-scale, helping to unravel the complex degradation pathways. researchgate.net
| Research Area | Key Focus | Potential Applications/Implications |
|---|---|---|
| Pigment Degradation | Investigating the chemical pathways of cinnabar blackening. researchgate.net | Conservation of historical artworks. mdpi.com |
| Nanoparticle Synthesis | Controlled synthesis of HgS nanoparticles with specific properties. iust.ac.ir | Solar cells, photoelectronics. iust.ac.ir |
| Biomedical Research | Use of HgS nanoparticles for drug delivery across the blood-brain barrier. nih.gov | Treatment of central nervous system disorders. nih.gov |
| Environmental Science | Studying the fate and bioavailability of HgS nanoparticles in ecosystems. researchgate.net | Environmental risk assessment. researchgate.net |
Properties
CAS No. |
12225-23-9 |
|---|---|
Molecular Formula |
Al2Gd |
Synonyms |
C.I. Pigment Yellow 106 |
Origin of Product |
United States |
Sophisticated Synthetic Methodologies and Material Design for Mercuric Sulfide Red
Hydrothermal and Solvothermal Synthetic Routes for Crystalline α-HgS and β-HgS
Hydrothermal and solvothermal methods have emerged as prominent techniques for the synthesis of crystalline mercuric sulfide (B99878) (HgS), offering precise control over the phase, morphology, and crystallinity of the resulting nanomaterials. These methods involve chemical reactions in aqueous (hydrothermal) or non-aqueous (solvothermal) solutions at elevated temperatures and pressures within a sealed vessel, known as an autoclave.
The synthesis of α-HgS (cinnabar) and β-HgS (metacinnabar) nanostructures has been successfully achieved using various mercury precursors, such as mercury(II) oxide (HgO) and mercury(II) acetate (Hg(CH3COO)2), with thiourea (B124793) serving as a common sulfur source. The choice of solvent and the presence of capping agents or surfactants play a crucial role in directing the crystal phase and morphology of the final product. For instance, the use of polyvinylpyrrolidone (PVP) or hexadecanethiol (HDT) as a stabilizing/capping agent allows for the regulation of size, crystallinity, and stability of the HgS nanostructures.
Optimization of Reaction Parameters for Phase Control and Crystallinity Regulation
The selective synthesis of either the hexagonal α-HgS or the cubic β-HgS phase is highly dependent on the careful optimization of several key reaction parameters. Temperature is a critical factor, with studies showing that higher temperatures in solvothermal reactions favor the phase transition from the initially formed metacinnabar (β-HgS) to the more stable cinnabar (α-HgS). For example, in certain systems, β-HgS can be synthesized at 4°C, while increasing the temperature to 50°C promotes the formation of α-HgS. This temperature-controlled phase transition highlights the thermodynamic stability of the α-phase at higher temperatures.
The choice of solvent also significantly influences the crystal phase and morphology. Polyamides, for instance, have been shown to play an important role in the formation of nanorods. The coordination effect of the solvent molecules with the precursor ions can direct the growth of specific crystal facets, leading to anisotropic nanostructures.
Furthermore, the type of sulfur source and the pH of the reaction medium are instrumental in controlling the final product. The use of different sulfur sources can lead to variations in the reaction kinetics and the availability of sulfide ions, thereby influencing the nucleation and growth processes. The pH can affect the surface charge of the growing nanocrystals and the stability of precursor complexes, which in turn dictates the final morphology and phase.
The following table summarizes the influence of various reaction parameters on the synthesis of HgS nanostructures:
| Parameter | Effect on Phase and Crystallinity |
| Temperature | Higher temperatures generally favor the formation of the thermodynamically more stable α-HgS phase. Lower temperatures can stabilize the metastable β-HgS phase. |
| Solvent | The coordinating ability of the solvent can influence crystal morphology. Polyamides, for example, can promote the growth of nanorods. |
| Capping Agent | Stabilizing agents like PVP and HDT can control the size and crystallinity of the nanostructures. The ratio of mercury to capping agent can also influence the resulting phase mixture. |
| Sulfur Source | The reactivity of the sulfur source affects the rate of sulfide ion release, influencing nucleation and growth kinetics and potentially the final crystal phase. |
| pH | The pH of the solution can affect the precursor chemistry and the surface charge of the nanocrystals, thereby influencing their growth and aggregation behavior. |
Mechanistic Studies of Crystal Nucleation and Growth in Solution-Based Systems
The formation of HgS crystals in solution-based systems proceeds through the fundamental stages of nucleation and subsequent growth. Nucleation is the initial formation of stable, small clusters (nuclei) from a supersaturated solution. This process can be either homogeneous, occurring spontaneously within the solution, or heterogeneous, occurring on a pre-existing surface. For crystal growth to occur, the concentration of the precursor ions must exceed the solubility product of HgS, creating a supersaturated state which is the driving force for both nucleation and growth.
In the context of HgS synthesis, the reaction mechanism often involves the formation of intermediate complexes. For example, in hydrothermal synthesis using thioglycolic acid (TGA) as a sulfur source, complex ions can decompose at high temperatures and pressures to form HgS. The controlled release of mercury and sulfide ions from these complexes is crucial for regulating the nucleation and growth rates, which in turn determines the size, shape, and uniformity of the final nanoparticles.
The morphology of the resulting HgS nanostructures is a direct consequence of the relative growth rates of different crystal facets. By employing specific capping agents or solvents that selectively adsorb onto certain crystallographic planes, the growth of these planes can be inhibited, promoting growth on other planes and leading to the formation of anisotropic shapes such as nanorods and nanowires.
Gas-Phase Deposition Techniques for Thin Film Fabrication
Gas-phase deposition techniques are versatile methods for the fabrication of high-quality mercuric sulfide thin films, offering precise control over film thickness, composition, and microstructure. These techniques can be broadly categorized into physical vapor deposition (PVD) and chemical vapor deposition (CVD).
Pulsed Laser Ablation (PLA) for Nanoparticle Thin Films
Pulsed Laser Ablation (PLA) is a PVD technique that has been successfully employed for the synthesis of β-HgS nanoparticle thin films. In this method, a high-power pulsed laser is used to ablate a solid target material, in this case, a pellet of α-HgS, which is immersed in a liquid medium such as distilled water. aemdeposition.com The intense laser pulse vaporizes a small amount of the target material, creating a plasma plume that expands into the liquid. The rapid cooling of the plasma by the liquid leads to the formation of nanoparticles, which can then be deposited onto a substrate to form a thin film.
A key advantage of PLA is the ability to produce nanoparticles with a narrow size distribution. Research has shown that by ablating an α-HgS target with a Q-switched Nd:YAG laser (1064 nm wavelength, 1 Hz repetition rate, and 1.5 J/cm² fluency), β-HgS nanoparticles with average sizes as small as 6 nm can be synthesized. aemdeposition.com The resulting thin films are composed of these nanoparticles and exhibit a cubic (zinc blende) crystal structure, a phase transformation from the hexagonal (wurtzite) structure of the α-HgS target. aemdeposition.com The optical properties of these films, such as the bandgap, are influenced by the size of the nanoparticles due to quantum confinement effects. aemdeposition.com
Table of PLA Parameters for β-HgS Thin Film Synthesis aemdeposition.com
| Parameter | Value |
| Laser Type | Q-switched Nd:YAG |
| Wavelength | 1064 nm |
| Repetition Rate | 1 Hz |
| Laser Fluency | 1.5 J/cm² |
| Target Material | α-HgS pellet |
| Ablation Medium | Distilled Water |
| Resulting Phase | β-HgS (cubic) |
| Average Particle Size | ~6 nm |
Chemical Bath Deposition (CBD) for Controlled Layer Growth
Chemical Bath Deposition (CBD) is a solution-based technique that allows for the controlled growth of thin films on a substrate immersed in a chemical bath containing the precursor ions. The deposition process relies on the controlled precipitation of the desired compound onto the substrate surface. This method is advantageous due to its simplicity, low cost, and suitability for large-area deposition.
For the deposition of HgS thin films, the chemical bath typically contains a mercury salt (e.g., mercury(II) nitrate), a sulfur source (e.g., thiourea), and a complexing agent (e.g., trisodium citrate). The complexing agent plays a crucial role in controlling the release of free mercury ions, thereby regulating the rate of the reaction and preventing rapid, uncontrolled precipitation in the bulk solution. The deposition is carried out under specific pH and temperature conditions. For instance, HgS thin films with a trigonal modification have been synthesized at a pH of 7.3 and a temperature of 80°C. wikipedia.org
The growth of the film can occur through two primary mechanisms: the ion-by-ion mechanism, where ions from the solution directly attach to the substrate and the growing film, or the hydroxide-cluster mechanism, which involves the formation of colloidal particles in the solution that subsequently adsorb onto the substrate. The quality, morphology, and thickness of the deposited films are highly dependent on parameters such as the concentration of reactants, the type of complexing agent, the pH of the bath, the deposition temperature, and the deposition time. usra.edu For example, an increase in the deposition temperature can lead to an increase in the film thickness. By carefully controlling these parameters, it is possible to grow uniform and well-adherent HgS thin films with desired properties.
Chemical Vapor Deposition (CVD) and Physical Vapor Deposition (PVD) Strategies
Chemical Vapor Deposition (CVD) is a process where a substrate is exposed to one or more volatile precursors, which react and/or decompose on the substrate surface to produce the desired thin film. Metal-organic chemical vapor deposition (MOCVD) is a sub-class of CVD that utilizes metal-organic compounds as precursors. The success of MOCVD lies in its ability to deposit a wide variety of materials, including metal sulfides, at relatively low temperatures. The choice of precursor is critical and must have sufficient volatility and thermal stability to be transported to the reaction chamber without premature decomposition.
Physical Vapor Deposition (PVD) encompasses a variety of vacuum deposition methods that can be used to produce thin films. These methods involve the physical process of transferring material from a source to a substrate.
Thermal Evaporation: This technique involves heating a source material (in this case, HgS) in a high vacuum environment until it evaporates. The vaporized atoms or molecules then travel in a straight line and condense on a cooler substrate, forming a thin film. The decomposition of HgS at its melting point of 580°C presents a challenge for this method, requiring careful control of the evaporation temperature to avoid dissociation of the compound. wikipedia.org
Sputtering: In this process, a target of the material to be deposited (HgS) is bombarded with high-energy ions (typically an inert gas like argon) in a plasma. This bombardment causes atoms from the target to be ejected or "sputtered" off. These sputtered atoms then deposit onto a substrate, forming a thin film. Sputtering targets of various sulfide materials are commercially available. Reactive sputtering can also be employed, where a metal target (e.g., mercury) is sputtered in the presence of a reactive gas containing the non-metal element (e.g., hydrogen sulfide), leading to the formation of the sulfide film on the substrate.
Mechanochemical Approaches and Solid-State Synthesis
Mechanochemical synthesis provides a solvent-free or low-solvent route to produce mercuric sulfide by using mechanical energy to induce chemical reactions. These solid-state methods are noted for their simplicity and potential for scalability.
For the bulk synthesis of mercuric sulfide, trituration is a conventional method involving the direct grinding of elemental mercury and sulfur in a mortar. prepchem.com The process can be facilitated by moistening the mixture with a sodium sulfide solution. prepchem.com The reaction initially forms the black, kinetically favored polymorph (metacinnabar), which subsequently transforms into the more stable red form (cinnabar). prepchem.com To ensure the complete conversion and removal of unreacted sulfur, the resulting product can be treated with a saturated sodium sulfite solution. prepchem.com
Another approach involves reacting elemental mercury and sulfur in an aqueous solution of sodium polysulfide (Na₂Sₓ where x ≥ 3). google.com This method requires agitation that imparts a grinding, attritive, or shearing force to prevent the formation of large agglomerates and control particle size. google.com The concentration of the sodium polysulfide solution and the degree of agitation are key factors that influence the reaction rate. google.com Research has indicated that a high-shear blending technique can also be employed to convert elemental mercury directly into mercuric sulfide. spring8.or.jp
Reactive milling, typically performed in a high-energy planetary ball mill, is an effective technique for the synthesis of mercuric sulfide nanopowders directly from elemental mercury and sulfur. spring8.or.jpmdpi.com The process relies on mechanical energy to activate the reactants, overcoming the activation energy barrier without the need for high temperatures. scispace.com The mechanism involves the continuous impact and friction from the milling balls, which breaks down liquid mercury into microspheres, thereby increasing the reactive surface area. scispace.comresearchgate.net Sulfur particles then adhere to the surface of these mercury microspheres, initiating the reaction at the interface. scispace.com
Studies have shown that this process typically first yields the black cubic phase, metacinnabar (β-HgS), which can be observed even at short milling times of 15 minutes. spring8.or.jpscispace.com As milling continues, the β-HgS phase can gradually transform into the more thermodynamically stable red hexagonal phase, cinnabar (α-HgS). spring8.or.jp The efficiency and outcome of the synthesis are dependent on several parameters, including milling speed, milling time, and the ball-to-material mass ratio. mdpi.com For instance, one study identified optimal parameters of 300 rpm milling speed for 12 hours at 35°C to achieve a high yield of β-HgS. mdpi.com
Table 1: Parameters for Reactive Milling Synthesis of β-HgS
| Parameter | Investigated Range | Optimal Value | Resulting Yield | Reference |
|---|---|---|---|---|
| Milling Temperature | 25 °C to 80 °C | 35 °C | - | mdpi.com |
| Milling Time | 3 h to 12 h | 12 h | - | mdpi.com |
| Ball/Material Ratio | 40% to 49% | 46% | >95% | mdpi.com |
| Milling Speed | 200 rpm to 400 rpm | 300 rpm | 97.5% | mdpi.com |
Nanoscale Synthesis and Morphological Control
The synthesis of nanoscale mercuric sulfide is critical for leveraging its size-dependent optical and electronic properties, particularly for applications involving quantum dots. Various methods have been developed to control the size, shape, and crystal structure of HgS nanoparticles.
Sonochemical synthesis utilizes high-intensity ultrasound to create acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid. This process generates localized hot spots with extreme temperatures and pressures, driving chemical reactions. A solvent-based sonochemical approach has been successfully used to synthesize β-HgS nanoparticles from mercuric chloride and elemental sulfur in ethanol. srce.hrresearchgate.net The application of mild sonication was shown to be essential in producing smaller, more uniform particles by preventing aggregation during synthesis. srce.hrclemson.edu
Wet chemical methods offer versatile routes to HgS nanoparticles and quantum dots. These syntheses are typically performed in solution and include techniques like chemical bath deposition and co-precipitation. researchgate.netiust.ac.irpreprints.org One established wet chemical route to produce intrinsically chiral α-HgS colloidal quantum dots (CQDs) involves the reaction of mercury nitrate with thioacetamide in an aqueous medium in the presence of a chiral ligand like penicillamine. researchgate.net This method often proceeds through the initial formation of achiral β-HgS nanoparticles, which then undergo a phase transformation to the chiral α-HgS structure. researchgate.net
Precise control over the size and shape of mercuric sulfide nanoparticles is essential for tuning their physical and chemical properties. In sonochemical methods, the presence of ultrasound has a direct impact on particle size. Research has demonstrated that applying sonication during the synthesis of β-HgS can reduce the average particle diameter from 17 nm to 11 nm compared to an unsonicated process. srce.hrresearchgate.net Other factors in wet chemical synthesis, such as the concentration ratio of precursors and the reaction temperature, also significantly influence final particle size. preprints.org
Achieving anisotropic morphology, such as nanorods, requires directing the crystal growth along specific axes. The choice of solvent and capping agents plays a crucial role in this process. For instance, strong chelating ligands like ethylenediamine and triethylene tetramine can create a stable environment for microcrystalline growth, leading to regular morphologies. researchgate.net It has been shown that polyamides, in particular, are instrumental in promoting the formation of HgS nanorods during solvothermal synthesis. researchgate.net
Table 2: Effect of Sonication on β-HgS Nanoparticle Size
| Synthesis Condition | Average Particle Diameter | Characterization Method | Reference |
|---|---|---|---|
| Without Sonication | 17 nm | TEM | srce.hr |
| With Sonication | 11 nm | TEM | srce.hr |
The synthesis of nanoparticles with intrinsic chirality is an advanced area of materials science. The α-HgS (cinnabar) crystal structure is intrinsically chiral, existing in one of two enantiomorphic space groups (P3₁21 or P3₂21). researchgate.net Chiral induction in HgS nanoparticles is achieved by using chiral molecules as capping ligands during synthesis. acs.org
Penicillamine (Pen), a chiral thiol, has been effectively used to induce high enantioselectivity in the formation of α-HgS nanocrystals. researchgate.netacs.org The synthesis proceeds via the transient formation of achiral β-HgS (metacinnabar) nanoparticles. These nanoparticles then transform into the chiral α-HgS phase, with the penicillamine ligand directing the growth towards one specific enantiomer. researchgate.netacs.org The proposed mechanism involves the chiral ligand selectively stabilizing one crystal handedness over the other. acs.org Furthermore, the process of Ostwald ripening can enhance the final enantiomeric purity; less stable nanoparticles dissolve and redeposit onto more stable nanoparticles, leading to a higher population of the desired enantiomer. acs.org This technique has produced HgS nanoparticles with some of the highest reported optical activity for semiconductor nanoparticles. acs.org
Comparative Analysis of Synthetic Pathways: Purity, Yield, and Microstructural Control
The synthesis of red mercuric sulfide (α-HgS), also known as cinnabar, is achievable through various sophisticated methodologies, each offering distinct advantages and disadvantages concerning the purity, yield, and control over the microstructure of the final product. The primary synthetic routes include hydrothermal, solvothermal, microwave-assisted, sonochemical, and precipitation methods. A comparative analysis of these pathways is crucial for tailoring the material's properties for specific applications.
Hydrothermal Synthesis
Hydrothermal synthesis is a versatile method for producing crystalline α-HgS nanoparticles with controlled morphology. In this process, the reaction temperature is a critical parameter that directly influences the particle size, morphology, and phase composition. At lower temperatures, typically between 80°C and 100°C, the synthesis tends to yield larger particles with irregular shapes and a mixture of both the red α-HgS and black β-HgS phases. As the temperature is increased to a range of 120-150°C, more uniform spherical nanoparticles of α-HgS are formed, with sizes generally ranging from 15 to 30 nanometers smolecule.com. The optimal conditions for achieving highly uniform and crystalline α-HgS nanostructures are often found between 150°C and 180°C, which allows for particle size control within the 10-25 nanometer range smolecule.com. Some studies have reported that hydrothermal methods can sometimes result in a mixture of cubic and hexagonal crystal structures researchgate.net.
Solvothermal Synthesis
Microwave-Assisted Synthesis
The microwave-assisted method is a rapid and efficient approach for synthesizing α-HgS nanoparticles. This technique relies on the efficient and uniform heating of the reaction mixture by microwave irradiation. The key parameters influencing the final product are the choice of solvent and the microwave power. For instance, ethylene glycol has been identified as a suitable solvent for producing very fine nanoparticles, and a microwave power of 900 W has been reported to yield nanoparticles with a uniform size distribution researchgate.net. This method has also been successfully used to create unique morphologies, such as tube-like HgS nanoparticles researchgate.net.
Sonochemical Synthesis
The sonochemical method utilizes high-intensity ultrasound to induce chemical reactions. This technique allows for the selective synthesis of either α-HgS or β-HgS by carefully choosing the sulfur source. When sodium thiosulfate is used as the sulfur source, α-HgS nanoparticles can be selectively prepared nih.gov. Research has demonstrated that this method can produce high-purity, spherical α-HgS nanoparticles with an average size of approximately 12 nm nih.gov. The yield for the sonochemical synthesis of α-HgS has been reported to be around 70% sigmaaldrich.com. The high purity of the sonochemically synthesized nanoparticles has been confirmed by techniques such as X-ray photoelectron spectroscopy (XPS) sigmaaldrich.com.
Precipitation/Wet Chemical Method
Precipitation, or the wet chemical method, is a widely used technique for the synthesis of α-HgS. This approach can yield well-separated, spherical nanocrystals with an average size of about 9 nm researchgate.net. The purity of the α-HgS produced by this method is typically high, with analyses confirming stoichiometric composition and freedom from foreign impurities researchgate.net. Depending on the specific conditions, such as the precursors used, co-precipitation can also lead to the formation of the cubic β-HgS structure researchgate.net.
Comparative Data of Synthetic Pathways for Red Mercuric Sulfide
| Synthetic Pathway | Purity | Reported Yield | Particle Size | Morphology | Key Control Parameters |
|---|---|---|---|---|---|
| Hydrothermal | Phase purity depends on temperature | Not specified | 10-30 nm (spherical) | Spherical, can be irregular at lower temperatures | Temperature, Reaction Time |
| Solvothermal | Phase purity depends on temperature | Generally high | Variable, can be tailored | Nanorods, Spheres | Solvent, Temperature |
| Microwave-Assisted | High | Not specified | Fine nanoparticles, uniform distribution | Spherical, Tube-like | Solvent, Microwave Power |
| Sonochemical | High (confirmed by XPS) | ~70% | ~12 nm (average) | Spherical | Sulfur Source, pH, Sonication Time |
| Precipitation/Wet Chemical | High (stoichiometric) | Not specified | ~9 nm (average) | Spherical | Precursor Concentration, Temperature |
Microstructural Control in Hydrothermal Synthesis of α-HgS
| Temperature Range | Resulting Particle Size | Dominant Phase | Morphology |
|---|---|---|---|
| 80-100°C | Larger particles | Mixed α-HgS and β-HgS | Irregular |
| 120-150°C | 15-30 nm | Predominantly α-HgS | Uniform spherical particles |
| 150-180°C | 10-25 nm | α-HgS | Highly uniform, crystalline nanostructures |
Advanced Characterization and Structural Elucidation of Mercuric Sulfide Red
Crystallographic Investigations of Cinnabar (α-HgS) and Metacinnabar (β-HgS) Polymorphs
Mercuric sulfide (B99878) is dimorphic, existing as the red trigonal cinnabar (α-HgS) and the black cubic metacinnabar (β-HgS). wikipedia.org Cinnabar is the more common and stable form found in nature. wikipedia.orgmdpi.com Metacinnabar, while less common, can be synthesized and is known to be a high-temperature polymorph of mercuric sulfide. mdpi.com The transformation from the alpha to the beta phase occurs at 344 °C. mdpi.com
Table 1: Crystallographic Properties of Mercuric Sulfide Polymorphs
| Property | Cinnabar (α-HgS) | Metacinnabar (β-HgS) |
| Crystal System | Trigonal (Hexagonal) | Cubic |
| Space Group | P3₁21 | F4̅3m |
| Common Color | Red | Black |
| Natural Occurrence | Most common form | Less common |
X-ray diffraction (XRD) is a primary technique for identifying and refining the crystal structures of both cinnabar and metacinnabar. uantwerpen.beresearchgate.net XRD patterns provide a unique fingerprint for each polymorph, allowing for their unambiguous identification in samples. researchgate.net For cinnabar (α-HgS), the hexagonal crystal structure is well-established through XRD analysis. mdpi.com Similarly, the cubic zinc blende structure of metacinnabar (β-HgS) is confirmed by its characteristic XRD spectrum. wikipedia.orgresearchgate.net
Structural refinement using XRD data allows for the precise determination of lattice parameters. For cinnabar, these studies confirm the trigonal space group P3₁21. mdpi.commaterialsproject.org In studies of synthetic mercuric sulfide, XRD has been instrumental in tracking phase transformations. For instance, in situ high-temperature energy-dispersive X-ray powder diffraction (EDXRD) has been used to observe the transition from a poorly crystalline pseudocubic material to a well-crystalline cubic metacinnabar phase at temperatures between 583–623 K. researchgate.net
Neutron diffraction provides complementary information to XRD. Due to the different scattering properties of neutrons compared to X-rays, this technique can be particularly useful for accurately locating lighter atoms in the presence of heavier ones and for studying magnetic ordering, although the latter is not a feature of mercuric sulfide. wikipedia.org An X-ray and neutron diffraction study of metacinnabar has provided detailed structural information, confirming its cubic nature. arizona.edu
High-Resolution Transmission Electron Microscopy (HRTEM) is a powerful technique for visualizing the atomic structure of materials at the nanoscale. nih.govresearchgate.net In the study of mercuric sulfide, HRTEM allows for direct lattice imaging, revealing the arrangement of mercury and sulfur atoms in the crystal lattice. This is crucial for identifying and characterizing crystalline defects such as dislocations, stacking faults, and grain boundaries.
HRTEM has been successfully applied to analyze the structural properties of semiconductors, including extended defects and interfaces. researchgate.net For mercuric sulfide nanoparticles, transmission electron microscopy (TEM) confirms particle size and morphology. researchgate.net For instance, HRTEM can be used to observe the nanotubular structures enriched with HgS on surfaces. researchgate.net The analysis of these images can provide insights into the growth mechanisms and potential transformation pathways between the cinnabar and metacinnabar phases. Defect analysis by HRTEM is also critical for understanding how impurities or structural imperfections might influence the material's physical and chemical properties.
Synchrotron-based X-ray techniques offer significant advantages over conventional laboratory X-ray sources due to their high brightness, collimation, and tunability. aps.org These properties enable advanced microstructural characterization of mercuric sulfide with high spatial and energy resolution.
Micro-X-ray diffraction (μ-XRD) using a synchrotron source allows for the analysis of very small sample areas, which is particularly useful for studying heterogeneous samples or micrometric alteration layers. uantwerpen.be This has been applied to investigate the degradation products of red mercury sulfide in historical artifacts, where different crystalline phases are present in close proximity. uantwerpen.be Synchrotron-based micro-X-ray fluorescence (μ-XRF) can be performed simultaneously with μ-XRD to provide elemental mapping of the sample, correlating the structural information with the elemental distribution. uantwerpen.be
X-ray Absorption Fine Structure (XAFS) spectroscopy, another synchrotron-based technique, provides information about the local atomic environment and chemical state of mercury. kyoto-u.ac.jp This has been used to confirm the chemical form of mercury sulfide in environmental samples, showing that it can remain as stable metacinnabar over long periods. kyoto-u.ac.jp
Spectroscopic Probes for Electronic Structure and Chemical Environment
Spectroscopic techniques are essential for probing the electronic structure and chemical bonding within mercuric sulfide. These methods provide information on the oxidation states of the constituent elements and the vibrational modes of the crystal lattice.
X-ray Photoelectron Spectroscopy (XPS), also known as Electron Spectroscopy for Chemical Analysis (ESCA), is a surface-sensitive technique used to determine the elemental composition and chemical states of the top few nanometers of a material's surface. mdpi.comcarleton.edu In the analysis of mercuric sulfide, XPS is used to identify the oxidation states of mercury and sulfur. The binding energy of the core-level electrons is sensitive to the chemical environment. For mercuric sulfide (HgS), the oxidation state of mercury is +2, and for sulfur, it is -2. study.com
XPS analysis of HgS shows a binding energy for the Hg 4f₇/₂ peak at approximately 101.0 eV. xpsfitting.com This value can be used to confirm the presence of mercury(II) sulfide on a surface. The presence of excess sulfur on the surface does not appear to change the surface oxidation states as revealed by XPS analysis. researchgate.net
Table 2: XPS Binding Energies for Mercuric Sulfide
| Element | Orbital | Binding Energy (eV) |
| Mercury (Hg) | 4f₇/₂ | ~101.0 |
Auger Electron Spectroscopy (AES) is another surface analysis technique that provides elemental composition information. wikipedia.orgcarleton.edu It works by bombarding a sample with an electron beam and analyzing the energy of the emitted Auger electrons. slideshare.net AES is highly sensitive to surface composition and can be used for depth profiling to determine the elemental distribution as a function of depth. carleton.edustanford.edu While specific AES studies on red mercuric sulfide are less commonly detailed in general literature, the technique is widely applicable for identifying the elemental composition of surfaces and detecting any surface contamination or segregation of elements. slideshare.netphi.com
Raman and Infrared (IR) spectroscopy are complementary techniques used to study the vibrational modes of a material. researchgate.netmdpi.com These vibrational modes are characteristic of the crystal structure and chemical bonding. For mercuric sulfide, Raman and IR spectroscopy can distinguish between the cinnabar and metacinnabar polymorphs due to their different crystal symmetries.
The Raman spectrum of cinnabar (α-HgS) has been well-characterized. researchgate.netscispace.com The hexagonal structure of cinnabar results in a number of Raman and infrared active modes. researchgate.net The Raman active modes for cinnabar include A₁ modes, which are Raman active, and E modes, which are both Raman and infrared active. scispace.com
Table 3: Raman Active Modes of Cinnabar (α-HgS)
| Mode | Wavenumber (cm⁻¹) |
| A₁ | 43 |
| E | 72 |
| E | 88 |
| E | 108 |
| A₁ | 256 |
| E | 282 |
| Unassigned | 290 |
| E | 343 |
| Unassigned | 351 |
Note: The assignments and exact positions of the bands can vary slightly depending on the source and experimental conditions. researchgate.netscispace.com
Infrared spectroscopy provides additional information on the vibrational modes. While detailed IR spectra are more specialized, the technique is valuable for a complete vibrational analysis of the mercuric sulfide system. mdpi.comnasa.govresearchgate.net The combination of Raman and IR data allows for a comprehensive assignment of the vibrational modes and a deeper understanding of the lattice dynamics of cinnabar.
UV-Visible and Photoluminescence Spectroscopy for Electronic Transitions and Optical Behavior
The optical properties of red mercuric sulfide (α-HgS), also known as cinnabar, are governed by its unique electronic structure. UV-Visible (UV-Vis) absorption and photoluminescence (PL) spectroscopy are powerful techniques to probe the electronic transitions and optical behavior of this material. The bandgap of bulk α-HgS is approximately 2.0-2.2 eV. iust.ac.ir
Optical absorption measurements on α-HgS nanocrystals reveal distinct excitonic peaks corresponding to electron-heavy hole and electron-light hole transitions. arxiv.orgresearchgate.net In nanocrystalline forms, these peaks exhibit a blue shift of 0.1 to 0.2 eV compared to the bulk material, a phenomenon attributed to the quantum size effect. arxiv.orgresearchgate.net
Photoluminescence studies of cinnabar grown by chemical vapor transport have identified four characteristic PL features when excited with below-band-gap photo-excitation. aps.org These include two sharp peaks, designated X1 and X2, and two broad bands, B1 and B2. aps.org The sharp features are interpreted as bound-to-free transitions that are weakly coupled to lattice vibrations, while the broad bands are considered bound-to-bound transitions with strong lattice vibration coupling. aps.org The linear broadening of the sharp peaks with increasing temperature above approximately 20 K is attributed to interactions with phonons. aps.org
An energy-level scheme has been proposed to account for these PL features, postulating the existence of five energy states within the bandgap in addition to the valence and conduction bands. aps.org
| PL Feature | Peak Energy (eV) | Half-Width (meV) | Interpretation |
|---|---|---|---|
| X1 | 1.873 | 3.7 | Sharp peak, bound-to-free transition |
| X2 | 1.855 | 6.6 | Sharp peak, bound-to-free transition |
| B1 | 2.19 | ~100 | Broad band, bound-to-bound transition |
| B2 | 1.78 | ~100 | Broad band, bound-to-bound transition |
Microscopic and Spectroscopic Correlation for Morphological and Elemental Distribution Analysis
A comprehensive understanding of red mercuric sulfide requires correlating its physical form with its chemical composition. This is achieved by combining microscopic imaging techniques, which reveal surface morphology and topography, with spectroscopic methods that provide elemental analysis. esrf.fr Techniques such as Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) provide high-resolution images of the material's surface, while Energy-Dispersive X-ray Spectroscopy (EDX) maps the distribution of constituent elements. uantwerpen.bechemistry.ge This correlative approach is crucial for characterizing both synthetic and naturally occurring HgS, as well as for studying its degradation products. esrf.frresearchgate.net
Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) for Surface Morphology and Topography
Scanning Electron Microscopy (SEM) is widely used to investigate the surface morphology of red mercuric sulfide. SEM analysis reveals details about particle shape, size, and aggregation. researchgate.net For instance, studies on synthesized HgS have used SEM to demonstrate significant morphological differences between the red α-HgS and black β-HgS phases. researchgate.net In other applications, SEM has been used to observe the microstructure of mercuric sulfide nanoparticles loaded into hydrogels, showing how the drug is contained within the gel matrix. tandfonline.com
Atomic Force Microscopy (AFM) is a powerful tool for studying the surface topography of materials at high resolution, providing three-dimensional information. azooptics.comucsb.edu AFM operates by scanning a sharp tip attached to a cantilever across the sample surface, measuring the forces between the tip and the sample to construct a topographical map. ucsb.edujeremyjordan.me This technique has been applied to study α-HgS microcrystals, with surface scanning performed in contact mode to analyze the surface at the nanoscale. chemistry.ge AFM topography images provide quantitative data on surface features, including growth modes, defects, and the differentiation between crystalline and amorphous regions. azooptics.com
Energy-Dispersive X-ray Spectroscopy (EDX) for Elemental Composition Mapping
Energy-Dispersive X-ray Spectroscopy (EDX or EDS) is an analytical technique used for the elemental analysis or chemical characterization of a sample. wikipedia.org It is often coupled with scanning electron microscopy (SEM-EDX). researchgate.net The technique relies on the principle that each element has a unique atomic structure, which results in a unique set of peaks in its X-ray emission spectrum. wikipedia.org When the electron beam of an SEM strikes the sample, it excites electrons in the atoms, causing them to emit characteristic X-rays. The EDX detector measures the energy of these X-rays to identify the elements present. thermofisher.com
For red mercuric sulfide, EDX analysis consistently confirms the presence of mercury (Hg) and sulfur (S). researchgate.netresearchgate.net The technique is highly precise and can be used to generate elemental maps, showing the spatial distribution of Hg and S across the sample surface. unam.mxjst.go.jp This capability is invaluable for confirming the purity and stoichiometry of HgS and for identifying the presence of impurities or degradation compounds in historical pigments or mineral samples. researchgate.netresearchgate.net Analyses are typically performed under vacuum at an accelerating voltage of around 20 keV. uantwerpen.beresearchgate.net
| Element | Weight % (Sample 1) | Weight % (Sample 2) | Weight % (Sample 3) |
|---|---|---|---|
| Hg (Mercury) | 84.5 | 85.1 | 84.8 |
| S (Sulfur) | 13.5 | 13.2 | 13.6 |
| Other | 2.0 | 1.7 | 1.6 |
Thermal Analysis Techniques for Phase Stability and Transformation Kinetics
Thermal analysis techniques are essential for characterizing the phase stability, thermal decomposition, and transformation kinetics of red mercuric sulfide. These methods measure changes in the physical and chemical properties of a material as a function of temperature. wikipedia.org For HgS, this includes studying its decomposition and its polymorphic transformation from the red trigonal α-phase (cinnabar) to the black cubic β-phase (metacinnabar). researchgate.net
Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) for Thermal Behavior
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as it is heated over time. wikipedia.org TGA studies on cinnabar (α-HgS) are used to determine its decomposition behavior and the kinetics of the reaction. The rate of thermal decomposition for HgS becomes significant at approximately 220°C. osti.gov The process can be modeled to determine key kinetic parameters, such as the activation energy, which represents the energy barrier that must be overcome for the decomposition to occur. osti.govalaska.gov
Studies have determined the activation energy for the decomposition of cinnabar under various atmospheric conditions. alaska.gov These findings are critical for understanding the material's stability during thermal processing. osti.gov
| Condition / Atmosphere | Activation Energy (kcal/mol) |
|---|---|
| In Nitrogen | ~25 |
| In Air | ~30 |
| In Vacuum | ~37 |
| First-order reaction model | 55 |
Differential Thermal Analysis (DTA), often performed concurrently with TGA, measures the temperature difference between a sample and an inert reference as they are heated. This allows for the detection of exothermic or endothermic events such as phase transitions. High-temperature X-ray diffraction, a related technique, has shown that the α-HgS to β-HgS phase transition occurs at 673 K (400 °C). researchgate.net
Theoretical and Computational Investigations of Mercuric Sulfide Red
Molecular Dynamics and Monte Carlo Simulations for Growth Mechanisms and Phase Transitions
Molecular Dynamics (MD) and Monte Carlo (MC) simulations are powerful computational tools for investigating the dynamic behavior of atoms and molecules, making them suitable for studying crystal growth and phase transitions.
While specific MD simulations detailing the growth mechanisms of red mercuric sulfide (B99878) are not extensively covered in the provided search results, the general methodology of MD simulations for thin film growth is well-established. umich.eduresearchgate.netmdpi.comarizona.eduaps.org These simulations track the trajectories of individual atoms as they deposit on a substrate, providing insights into the resulting film morphology, including the formation of voids and columnar structures, which are influenced by deposition conditions such as substrate temperature and deposition angle. umich.edu
Regarding phase transitions, first-principle computations have been used to study the pressure-induced phase transition of HgS from the cinnabar (trigonal) structure to a rocksalt structure. These calculations, based on DFT, have clarified the transition pressure to be around 26.57 GPa and have described the variations of lattice parameters and atomic coordinates during this second-order phase transition. The process is depicted as a two-step mechanism involving the relaxation and reconstruction of the Hg-S helical chains.
Monte Carlo simulations, particularly in the constant pressure ensemble, have been successfully employed to study pressure-induced phase transitions in other material systems, reproducing key experimental observations such as the shift in transition temperature and hysteresis. aps.org Such methods could be applied to further investigate the complex phase diagram of mercuric sulfide under various temperature and pressure conditions.
Computational Modeling of Optical and Spectroscopic Signatures
Computational modeling plays a crucial role in interpreting and predicting the optical and spectroscopic properties of materials. For red mercuric sulfide, theoretical calculations of its optical spectra and vibrational modes have been performed to complement experimental findings.
Ab initio calculations have been used to determine the optical spectra of trigonal α-HgS, with the calculated dielectric functions being compared to experimental optical measurements. arxiv.org Photoluminescence, optical absorption, and excitation spectra of cinnabar have been experimentally investigated, revealing several photoluminescence features at energies below the band-gap. materialsproject.org These experimental observations can be rationalized and further understood through theoretical models that consider bound-to-free and bound-to-bound electronic transitions coupled to lattice vibrations. materialsproject.org
The Raman spectrum of a material provides a fingerprint of its vibrational modes. DFT calculations can be employed to simulate the Raman spectra of crystalline materials. researchgate.net This involves first optimizing the crystal structure to a minimum on the potential energy surface, followed by the computation of the normal modes of vibration. squarespace.com The calculated Raman activities are then converted into intensities to generate a theoretical spectrum that can be compared with experimental data. nih.govyoutube.com For cinnabar, experimental Raman spectroscopy has been used to identify its characteristic vibrational modes. uclouvain.be Computational studies can aid in the precise assignment of these modes to specific atomic motions within the crystal lattice.
Table 1: Comparison of Theoretical and Experimental Approaches for Optical and Spectroscopic Signatures of Red Mercuric Sulfide
| Property | Computational Method | Experimental Technique | Key Findings |
| Optical Spectra | Ab initio calculations (DFT) | Optical absorption and photoluminescence spectroscopy | Calculation of dielectric functions and interpretation of photoluminescence features based on electronic transitions. arxiv.orgmaterialsproject.org |
| Vibrational Modes | Density Functional Theory (DFT) | Raman Spectroscopy | Simulation of Raman spectra to identify and assign vibrational modes of the cinnabar crystal structure. uclouvain.beresearchgate.net |
Quantum-Chemical Approaches to Reaction Pathways and Intermediate Species Formation
Quantum-chemical calculations are invaluable for elucidating the mechanisms of chemical reactions at the molecular level, including the formation of mercuric sulfide.
The synthesis of HgS films from an aqueous solution containing a mercury(II) salt, a complexing agent like thiourea (B124793), and a chalcogenizing agent has been modeled using quantum-chemical methods. researchgate.net These studies have established that the formation process involves several intermediate stages with the formation of transitional reactive complexes. researchgate.net By calculating the energies of these intermediates and the transition states connecting them, energy diagrams for the reaction pathway can be constructed. researchgate.net
For instance, in the synthesis of HgS using thiourea, quantum-chemical modeling can help in understanding the role of thiourea as both a complexing agent for Hg(II) ions and as a source of sulfide ions upon hydrolysis. The calculations can predict the structures of intermediate mercury-thiourea complexes and the energy barriers for their conversion to mercuric sulfide. researchgate.netnih.govmdpi.com DFT studies have also been employed to investigate the degradation mechanism of methyl mercury in the presence of sulfur-rich ligands, providing insights into the cleavage of Hg-C bonds, which is relevant to the environmental chemistry of mercury. aps.org
The precipitation of mercuric sulfide nanoparticles in the presence of natural organic matter has also been a subject of study, where computational modeling can complement experimental techniques to understand the kinetics of particle growth and aggregation. nsf.govnih.govrsc.org
Predictive Design and Materials Informatics for Novel Mercuric Sulfide (Red) Based Materials
The fields of predictive design and materials informatics are revolutionizing materials discovery by combining computational modeling with large-scale data analysis and machine learning. rsc.orgresearchgate.netmdpi.com While specific applications of these methodologies to red mercuric sulfide are still emerging, the general approaches hold significant promise for designing novel HgS-based materials with tailored properties.
High-throughput computational screening, a core component of materials informatics, can be used to explore a vast compositional space of materials based on or derived from mercuric sulfide. For example, by systematically substituting Hg or S with other elements, it is possible to predict the stability and electronic properties of new ternary or quaternary chalcogenide compounds. rsc.org This approach has been successfully used to discover new thermoelectric chalcogenides and other functional materials. rsc.org
Machine learning models can be trained on existing experimental and computational data to predict the properties of new, uncharacterized materials. researchgate.netmdpi.com For instance, a model could be developed to predict the band gap of HgS-based alloys as a function of their composition. Such models can accelerate the discovery of materials with optimal band gaps for specific applications, such as solar cells or photodetectors. The integration of these predictive models with experimental synthesis and characterization creates a closed-loop materials discovery process, significantly reducing the time and cost associated with traditional trial-and-error approaches.
The design of novel chalcogenide semiconductors for various applications, including in chip design, is an active area of research where materials informatics plays a key role. stanford.edumdpi.comsuaspress.org By applying these advanced computational strategies to mercuric sulfide, it may be possible to design new materials with enhanced functionalities, building upon the unique properties of the parent compound.
Advanced Applications and Material Science of Mercuric Sulfide Red in Non Biological Systems
Optoelectronic and Photonic Material Development
The semiconducting nature of red mercuric sulfide (B99878), characterized by a direct band gap of approximately 2.1 eV, makes it a candidate for various optoelectronic and photonic applications. researchgate.netwikipedia.org Its crystal structure and composition give rise to notable non-linear optical effects, as well as photoconductive and infrared sensing capabilities.
Non-linear optics involves the interaction of high-intensity light with materials to produce new optical phenomena. Red mercuric sulfide, particularly in its crystalline form (cinnabar), exhibits significant non-linear optical (NLO) properties. As a non-centrosymmetric crystal, α-HgS is capable of second-harmonic generation (SHG), a process where two photons of the same frequency interact with the material and are converted into a single photon with twice the frequency. aps.orgresearchgate.net This property is crucial for the development of frequency-doubling devices in lasers.
Studies on mercury sulfide quantum dots (QDs) have also revealed strong third-order NLO properties, including third-harmonic generation (THG) and nonlinear absorption. mdpi.comnih.gov In THG, three photons are combined to produce a single photon with three times the energy. The third-order nonlinear susceptibility, χ(3), is a measure of this response. While specific values for bulk α-HgS are not widely reported, research on related HgS nanostructures provides insight into its potential.
The potential applications for these NLO properties in photonic devices are significant. Materials with strong nonlinear absorption can be used in optical limiting devices, which protect sensitive equipment from high-intensity laser pulses. Furthermore, the ability to manipulate light frequency through harmonic generation is fundamental to the operation of various photonic devices, including laser systems and optical switches. mdpi.com The potential for HgS QDs to be used as mode-lockers and Q-switchers in lasers has also been noted. nih.gov
| Property | Observation | Potential Application |
|---|---|---|
| Second-Harmonic Generation (SHG) | Observed in non-centrosymmetric α-HgS crystals. aps.orgresearchgate.net | Frequency doubling in lasers. |
| Third-Harmonic Generation (THG) | High conversion efficiency observed in HgS QD films. nih.govnih.gov | Frequency conversion in photonic devices. |
| Nonlinear Absorption | Strong saturable absorption in HgS QD films. mdpi.com | Optical limiters, mode-lockers, Q-switchers. nih.gov |
| Nonlinear Refraction | Negative nonlinear refraction attributed to the Kerr effect in HgS QDs. mdpi.com | All-optical switching. |
Mercury chalcogenides, including mercury sulfide, have been investigated for their potential in infrared (IR) detection. mdpi.com While much of the recent research has focused on mercury telluride (HgTe) and mercury selenide (B1212193) (HgSe) quantum dots for mid- to long-wave infrared applications, HgS has also been explored, particularly for the near-infrared (NIR) region. nih.govacs.org
The mechanism for IR detection in these materials is often based on intraband transitions within the semiconductor's electronic energy levels. mdpi.com In this process, an electron in a lower energy state within a band absorbs an infrared photon and is excited to a higher energy state within the same band. This change in the electron's energy can be detected as an electrical signal, forming the basis of an IR photodetector.
Research into HgS quantum dots has demonstrated their potential for creating stable, NIR-emitting materials with high quantum yields. nih.gov While the bulk of research is on quantum dots, the fundamental properties of α-HgS suggest its applicability in thin-film photodetectors. The development of HgS-based photodetectors offers a potential low-cost alternative to traditional IR detector materials. nih.gov
| Material Form | Detection Range | Sensing Mechanism | Reported Performance Metrics |
|---|---|---|---|
| HgS Quantum Dots (QDs) | Near-Infrared (NIR) | Intraband transitions. mdpi.com | Tunable luminescence from 724 to 825 nm with high quantum yield. nih.gov |
| HgS/CdS Core/Shell QDs | NIR | Enhanced thermal and photostability. mdpi.com | Improved performance in intraband photodetectors. mdpi.com |
Photoconductivity is the phenomenon where a material's electrical conductivity increases upon exposure to light. This effect is prominent in semiconductors like red mercuric sulfide. When photons with energy greater than the material's band gap (2.1 eV for α-HgS) are absorbed, electron-hole pairs are generated, increasing the number of free charge carriers and thus enhancing conductivity. wikipedia.orgaps.org
The stability and suitable band gap of α-HgS make it a candidate for use in photoelectrochemical (PEC) cells. wikipedia.org A PEC cell converts light energy into electrical energy through electrochemical reactions at a semiconductor-electrolyte interface. In such a device, the mercuric sulfide would act as the photoelectrode. Upon illumination, the photogenerated electrons and holes are separated by the electric field at the interface. One type of charge carrier moves to the counter electrode through an external circuit, while the other participates in a redox reaction with the electrolyte.
Catalytic and Photocatalytic Functionalities
The application of mercuric sulfide in catalysis is an area of emerging interest, though less explored than its optoelectronic properties. The focus lies on its potential in heterogeneous catalysis and photocatalysis for environmental applications.
Heterogeneous catalysis involves a catalyst that is in a different phase from the reactants. While red mercuric sulfide itself is not a widely recognized catalyst for a broad range of chemical reactions, its interactions with other substances are of interest. For example, the reaction of elemental mercury with sulfur to form mercuric sulfide is a known process, and in some contexts, this can be seen as a method for mercury capture, where the sulfide acts as a reactant to immobilize the mercury. google.com
There is limited available research on the use of red mercuric sulfide as a catalyst or as a component in a catalytic composite for promoting other chemical transformations. The reactivity profile of mercuric sulfide suggests it is relatively inert to many chemical reagents, which can be a desirable trait for a stable catalyst support, but may limit its own catalytic activity. nih.gov Further research is needed to explore the potential of α-HgS-based composites in heterogeneous catalysis.
Photocatalysis is a process that utilizes a semiconductor material to accelerate a chemical reaction in the presence of light. Metal sulfides, in general, are being investigated as photocatalysts for the degradation of organic pollutants in water and air, as their band gaps are often in the visible light range, allowing for the use of solar energy. mdpi.comjocpr.com
The general mechanism of photocatalysis on a semiconductor like mercuric sulfide involves the generation of electron-hole pairs upon light absorption. These charge carriers can then migrate to the surface of the catalyst. The holes (h+) are strong oxidizing agents and can directly oxidize organic molecules or react with water to form highly reactive hydroxyl radicals (•OH). The electrons (e-) can reduce adsorbed oxygen to produce superoxide (B77818) radicals (•O2-), which can also contribute to the degradation of pollutants. nih.govrsc.org
While the theoretical basis exists for α-HgS to act as a photocatalyst, specific studies on its application for the degradation of environmental pollutants are not widely reported. Much of the research on the photochemistry of mercuric sulfide has focused on its own degradation, particularly the light-induced darkening of cinnabar pigments. mdpi.com This process itself involves photo-induced reactions, highlighting the material's photoactivity. The potential for harnessing this photoactivity for the constructive purpose of environmental remediation remains an area for future investigation.
Pigment Science, Cultural Heritage Preservation, and Material Degradation Studies
Red mercuric sulfide, known as cinnabar in its mineral form and vermilion when synthesized, has been a prized pigment for millennia, valued for its brilliant and durable red hue. naturalpigments.eu Its use is documented across numerous cultures, from ancient Roman frescoes to medieval illuminated manuscripts and Chinese lacquerware. fastercapital.comwinsornewton.comwallpics.com However, the longevity of this pigment is compromised by a tendency to discolor, a phenomenon that has intrigued artists and scientists for centuries. esrf.frnajah.edu Modern analytical science plays a crucial role in understanding the composition of historical pigments, investigating their degradation mechanisms, and developing strategies for their preservation.
Analytical Characterization of Historical Cinnabar Pigments in Art and Archaeology
The identification and characterization of cinnabar in cultural artifacts are fundamental to understanding historical art technologies, trade routes, and conservation needs. uniroma1.itmetmuseum.org A suite of non-invasive and micro-analytical techniques is employed to study these valuable objects without causing damage. preprints.org
Spectroscopic and Diffraction Methods:
Raman Spectroscopy: This is a key non-invasive technique for identifying cinnabar. researchgate.net The characteristic Raman spectral peaks for the hexagonal α-HgS phase are consistently found at approximately 254, 284, and 344 cm⁻¹. researchgate.netmdpi.com This method can definitively distinguish cinnabar from other red pigments like red ochre or minium. mdpi.comnih.gov
X-ray Diffraction (XRD): XRD is essential for confirming the crystalline structure of the pigment. It can differentiate between the red hexagonal α-HgS (cinnabar) and its less stable black cubic polymorph, β-HgS (metacinnabar). najah.edulmaleidykla.lt This is particularly important in degradation studies.
X-ray Fluorescence (XRF) Spectroscopy: Portable XRF (pXRF) is widely used for elemental analysis, allowing for the rapid, non-invasive detection of mercury (Hg), which is the primary indicator of a cinnabar or vermilion pigment. mdpi.comresearchgate.net
Microscopy and Elemental Analysis:
Scanning Electron Microscopy with Energy-Dispersive X-ray Spectroscopy (SEM-EDS): This technique provides high-resolution images of pigment particles and their morphology, coupled with elemental analysis. najah.edulmaleidykla.lt SEM-EDS can reveal the grain size of the pigment and identify the presence of impurities or associated minerals, which can offer clues to the pigment's origin (provenance). mdpi.commdpi.com
These analytical methods have been successfully applied to a wide range of artifacts, including Roman wall paintings in Pompeii, medieval manuscripts, and Renaissance paintings, providing invaluable data for art historians and conservators. esrf.frpreprints.orgmdpi.com
| Technique | Information Obtained | Key Findings/Applications in Cinnabar Analysis |
|---|---|---|
| Raman Spectroscopy | Molecular vibration (fingerprinting) | Confirms presence of α-HgS with characteristic peaks at ~254, 284, and 344 cm⁻¹. researchgate.netmdpi.com |
| X-ray Diffraction (XRD) | Crystalline structure and phase identification | Distinguishes between α-HgS (cinnabar) and β-HgS (metacinnabar). najah.edulmaleidykla.lt |
| X-ray Fluorescence (XRF) | Elemental composition | Non-invasively detects mercury (Hg) as the principal element. researchgate.net |
| Scanning Electron Microscopy (SEM-EDS) | Surface morphology and elemental mapping | Analyzes pigment particle size, shape, and distribution of elements. najah.edulmaleidykla.lt |
Investigation of Discoloration and Phase Transformation Mechanisms (e.g., blackening phenomenon)
The most significant conservation issue for mercuric sulfide pigments is their tendency to darken or blacken upon exposure to light and other environmental factors. esrf.frresearchgate.net This degradation can dramatically alter the appearance of artworks. uantwerpen.be While the phenomenon has been known since antiquity, its complex chemical mechanisms are still an active area of research. esrf.frnajah.edu
Proposed Mechanisms of Blackening:
Polymorphic Transformation: For a long time, the primary hypothesis was that the red, hexagonal α-HgS (cinnabar) undergoes a light-induced phase transformation to the black, cubic β-HgS (metacinnabar). esrf.frschweizerbart.de However, metacinnabar is rarely detected in altered paintings, suggesting this may not be the sole or primary mechanism. najah.eduuantwerpen.be Some studies suggest the transformation may be induced by physical factors like mechanical grinding or thermal treatment. najah.edu
The Role of Chlorine: A substantial body of research now points to the critical role of chlorine in the blackening process. esrf.frresearchgate.net The presence of chlorine ions, often from environmental sources like dust or past cleaning treatments, can catalyze a series of photochemical reactions. nih.govaps.org Synchrotron-based analyses of degraded paint layers have identified several mercury-chloro compounds as alteration products. researchgate.netsemanticscholar.org
Alteration Products: Compounds such as calomel (B162337) (Hg₂Cl₂), corderoite (α-Hg₃S₂Cl₂), and kenhsuite (γ-Hg₃S₂Cl₂) have been identified in darkened areas of paintings. acs.orgresearchgate.net
Reaction Pathway: It is proposed that light and chlorine catalyze the decomposition of HgS. researchgate.net This may lead to the formation of elemental mercury (Hg⁰) and sulfur (S⁰). uantwerpen.be The elemental mercury, particularly in a colloidal form, is black and contributes to the discoloration. nih.gov The mercury can then react with available chlorine to form the various stable and unstable mercury-chloro compounds observed. uantwerpen.beaps.org
Photo-oxidation: Another proposed pathway, which can occur without the involvement of chlorides, involves the photo-oxidation of cinnabar. nih.govresearchgate.net Under UV exposure, mercury sulfide can be oxidized to mercury sulfates, which are subsequently reduced to metallic mercury (Hg⁰) via photo-induced electron transfer, causing the darkening. nih.gov
The blackening is often a surface-level phenomenon, with a thin, altered layer forming over the intact red pigment beneath. researchgate.net The process is influenced by light intensity (particularly wavelengths between 500 and 575 nm), humidity, and the chemical composition of the pigment and its binding medium. najah.eduresearchgate.net
| Mechanism | Key Factors | Primary Alteration Products | Reference |
|---|---|---|---|
| Polymorphic Transformation | Light, Heat, Mechanical Stress | β-HgS (Metacinnabar) | esrf.frschweizerbart.de |
| Chlorine-Mediated Degradation | Light, Chlorine Ions (Cl⁻) | Hg₂Cl₂ (Calomel), Hg₃S₂Cl₂ (Corderoite), Hg⁰ (Metallic Mercury) | uantwerpen.beacs.org |
| Photo-oxidation | UV Light, Humidity | Mercury Sulfates, Hg⁰ (Metallic Mercury) | nih.gov |
Development of Stabilization Strategies and Synthetic Analogues for Pigment Longevity
Given the instability of mercuric sulfide, significant effort in the field of cultural heritage is directed toward its preservation and the development of stable alternatives.
Stabilization Strategies:
The primary strategy for preserving historical artifacts containing cinnabar is preventive conservation. This involves controlling the museum environment to minimize exposure to the factors that accelerate degradation. Key measures include:
Light Control: Limiting light exposure, particularly UV radiation and specific visible light wavelengths, is critical. najah.edu
Humidity and Pollutant Control: Maintaining stable relative humidity and filtering airborne pollutants, especially those containing chlorine, can slow the rate of chemical decay. aps.orgresearchgate.net
Protective coatings and varnishes have historically been applied to paintings, and these layers can sometimes offer protection from dust and environmental chlorine, thereby preserving the underlying vermilion. researchgate.net However, the development of new, targeted conservation treatments for already-degraded cinnabar remains a significant challenge.
Synthetic Analogues:
The toxicity and, to a lesser extent, the instability of vermilion led to the search for alternative red pigments. wallpics.com The development of synthetic pigments in the 19th and 20th centuries provided artists with more stable and safer options.
Cadmium Red (PR108): Introduced commercially in the early 20th century, cadmium red (cadmium selenide-sulfide) became a popular and lightfast alternative to vermilion, offering a similarly bright, opaque red. winsornewton.comartsy.net
Synthetic Iron Oxides (PR101): Also known as Mars Reds, synthetic iron oxides were developed in the 18th century and became widely used in the 20th century. jacksonsart.com They offer a range of permanent and opaque red hues, often marketed under historical names like "Venetian Red," though they are chemically distinct from their natural counterparts. jacksonsart.comjustpaint.org
These modern pigments have largely replaced mercuric sulfide in artistic applications, ensuring the longevity of the color red in contemporary art while posing fewer health and stability risks. wallpics.com
Electrochemical and Chemoresistive Sensor Platforms
The unique semiconductor properties of mercuric sulfide (α-HgS) make it a material of interest for applications in electronic sensor devices. While much of the recent research focuses on HgS in nanoparticle form, the fundamental electronic characteristics are inherent to the compound itself. The ability of α-HgS to participate in electrochemical reactions and exhibit changes in electrical resistance upon interaction with specific chemical species forms the basis for its use in sensor platforms. These sensors are designed for non-biological systems, such as environmental monitoring. The α-HgS nanoparticles can be sonochemically synthesized to have a direct band gap of 2.8 eV, making them suitable for various electronic applications. nih.gov
Geochemical and Environmental Speciation Research of Mercuric Sulfide Red
Formation and Dissolution Mechanisms of Cinnabar in Aquatic and Terrestrial Environments
The dissolution of cinnabar can be influenced by several factors. Research has identified three primary chemical pathways for its dissolution: the presence of ligands that form strong complexes with mercury, the transformation of the sulfide (B99878) component into more soluble or volatile species, and the displacement of mercury by other thiophilic metals. researchgate.net For instance, dissolved organic matter (DOM), particularly humic and fulvic acids, has been shown to significantly enhance the release of mercury from cinnabar. dss.go.thusgs.govusgs.gov This enhancement is positively correlated with the aromatic carbon content of the DOM. usgs.govusgs.gov The proposed mechanism involves the oxidation of sulfide by DOM and subsequent complexation of mercury. usgs.gov However, the presence of divalent cations like Ca²⁺ can inhibit this process. usgs.govusgs.gov
Biogeochemical Pathways of Mercury Sulfide Formation and Transformation
The formation of mercuric sulfide in the environment is often mediated by biological and chemical processes. In anoxic environments, the reaction of mercury with biogenic sulfide, produced by sulfate-reducing bacteria, is a well-established pathway for the nucleation of mercury sulfide minerals. usgs.gov However, recent studies have revealed that mercury sulfide can also form from thiol-bound mercury in the absence of free sulfide, even in oxic environments. usgs.govresearchgate.net This process involves the polymerization of thiol-bound mercury into mercury-sulfur clusters through the elimination of sulfur from the thiol complexes. usgs.govresearchgate.net
Once formed, mercuric sulfide is not inert. Microbial activity can play a role in its transformation. For example, certain sulfur-oxidizing bacteria can enhance the dissolution of metacinnabar (the black, less stable polymorph of HgS), leading to the transformation of mineral-bound mercury into gaseous elemental mercury. frontiersin.org This process is significantly amplified in the presence of thiosulfate, which acts as both a complexing agent for mercury and a metabolic substrate for the bacteria. frontiersin.org Such biogeochemical transformations highlight that mineral-associated mercury is a dynamic component of the mercury cycle and can be a source of atmospheric mercury. frontiersin.org
Analytical Methodologies for Identification and Quantification of Mercuric Sulfide (Red) in Environmental Matrices
The accurate identification and quantification of mercuric sulfide in complex environmental samples such as soils, sediments, and water are essential for understanding its environmental fate and risks. researchgate.net Due to its particulate nature and the presence of various other mercury species, a combination of analytical techniques is often required for reliable speciation. researchgate.net
Sequential Chemical Extraction and X-ray Absorption Spectroscopy for Speciation
Sequential Chemical Extraction (SCE) is a widely used method to fractionate mercury in solid matrices based on the differential solubility of its compounds in a series of increasingly strong extractants. clu-in.orgchapman.edu This technique provides operational definitions of mercury species, with mercuric sulfide typically being found in the most recalcitrant fraction, often requiring strong acids like aqua regia for dissolution. chapman.eduacs.org While SCE is valued for its relative simplicity and low detection limits, it can be prone to a lack of specificity and potential redistribution of species during extraction. chapman.edumdpi.com
Table 1: Example of a Sequential Extraction Scheme for Mercury Speciation
| Fraction | Extractant | Target Mercury Species |
|---|---|---|
| F1 (Water Soluble) | Deionized Water | Highly soluble Hg compounds (e.g., Hg(NO₃)₂) |
| F2 (Exchangeable) | MgCl₂ | Hg sorbed to mineral surfaces |
| F3 (Acid Soluble) | HCl/CH₃COOH | Hg associated with carbonates and oxides |
| F4 (Organo-chelated) | KOH | Hg bound to humic substances |
| F5 (Strongly Complexed) | Aqua Regia | Insoluble HgS (cinnabar, metacinnabar) and HgSe |
This table presents a generalized SCE scheme; specific reagents and steps can vary between different protocols. mdpi.com
X-ray Absorption Spectroscopy (XAS) is a powerful, non-destructive technique that provides direct information on the chemical speciation and local atomic environment of mercury in situ, with minimal sample preparation. acs.orgresearchgate.net XAS, including X-ray Absorption Near Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS), can identify specific mercury compounds like cinnabar by comparing the spectra of environmental samples to those of known standards. acs.orgaulados.net A significant advantage of XAS is its ability to provide direct molecular-level evidence of mercury speciation. researchgate.netslu.se However, its application can be limited by higher detection limits compared to wet chemical methods. aulados.net Studies comparing SCE and XAS have generally found a good correlation between the insoluble HgS fraction identified by XAS and the mercury extracted by aqua regia in SCE. chapman.eduacs.org
Advanced Spectroscopic and Microscopic Techniques for Environmental Particle Characterization
Beyond SCE and XAS, a suite of advanced analytical techniques is employed to characterize mercuric sulfide particles in environmental matrices. High-resolution XAS techniques, such as High Energy Resolution Fluorescence Detected XAS (HERFD-XAS), offer improved energy resolution, enhancing the ability to distinguish between different mercury species in complex mixtures. acs.orgnih.gov
Microscopic techniques provide valuable information on the morphology, composition, and spatial distribution of mercury-bearing particles. Scanning Electron Microscopy coupled with Energy Dispersive X-ray Spectroscopy (SEM-EDS) can be used to visualize particles and determine their elemental composition, helping to identify those containing both mercury and sulfur. mdpi.com
Other spectroscopic methods used for mercury analysis, though not always for direct solid-phase speciation of cinnabar, include Cold Vapor Atomic Fluorescence Spectrometry (CVAFS), which is extremely sensitive for quantifying mercury in solution and vapor phases, and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), which offers high sensitivity for elemental analysis and can be coupled with separation techniques like liquid chromatography for speciation. vliz.beepa.govspectroscopyonline.com
Geochemical Modeling of Mercury Sulfide Behavior in Natural Systems
Geochemical models are indispensable tools for predicting the speciation, transport, and fate of mercury, including the behavior of mercuric sulfide, in natural systems. These models integrate thermodynamic data with site-specific environmental parameters to simulate complex chemical interactions.
Models such as PHREEQC (PH-REdox-EQuilibrium-C) are used to simulate the speciation of inorganic mercury in aquatic systems. nih.gov These models demonstrate that sulfide and dissolved organic matter (DOM) are the primary factors controlling inorganic mercury speciation. nih.gov In the presence of measurable sulfide, mercury-sulfur complexes are predicted to dominate. nih.gov In the absence of sulfide, mercury-DOM complexes are expected to be the predominant species. nih.gov Geochemical modeling can thus help to elucidate the conditions under which mercuric sulfide is likely to precipitate or dissolve. By incorporating data on mineral assemblages and fluid compositions, these models can be tested and refined against observations from natural hydrothermal and contaminated systems. osti.gov The ultimate goal of such modeling is to create a predictive framework that can assess the stability of mercuric sulfide and its role in the broader biogeochemical cycling of mercury under various environmental scenarios. researchgate.net
Future Research Directions and Interdisciplinary Opportunities for Mercuric Sulfide Red
Exploration of Novel Synthetic Pathways for Tailored Micro/Nanostructures
Future research will likely focus on the development of sophisticated synthetic methodologies to control the size, shape, and crystalline phase of mercuric sulfide (B99878) with high precision. While traditional methods for synthesizing red mercuric sulfide exist, modern applications demand tailored micro- and nanostructures to optimize their functional properties. google.comprepchem.com
Novel approaches such as pulsed laser ablation (PLA) in liquid media have shown promise in producing nanoparticles of the metastable black phase (β-HgS), which can be a precursor to the more stable red α-phase. researchgate.netiust.ac.ir Research into the parameters of PLA, such as laser fluence and wavelength, could enable the direct synthesis of α-HgS nanostructures. Additionally, sonochemical methods, which utilize ultrasonic waves to create unique reaction conditions, can facilitate the formation of uniform nanoparticles. clemson.edu Further exploration of these techniques, along with solvothermal and microwave-assisted synthesis, will be crucial.
A key area of investigation is the influence of various reaction parameters on the final product. Factors such as temperature, pH, precursor concentration, and the type of solvent or capping agents can significantly impact the morphology and crystal phase of the resulting mercuric sulfide. clemson.edu For instance, the use of specific ligands or polymers during synthesis can direct the growth of nanocrystals into desired shapes like nanorods or nanowires, which may have anisotropic optical and electronic properties.
| Synthetic Method | Key Parameters to Explore | Potential Outcome |
| Pulsed Laser Ablation (PLA) | Laser wavelength, fluence, liquid medium | Direct synthesis of α-HgS nanostructures with controlled size |
| Sonochemistry | Ultrasound frequency and power, solvent, precursors | Uniform nanoparticles with narrow size distribution |
| Solvothermal/Hydrothermal | Temperature, pressure, solvent system, additives | Crystalline nanorods, nanowires, and other complex morphologies |
| Wet Chemical Synthesis | pH, temperature, capping agents, precursor concentration | Tailored particle size and shape with specific surface functionalities |
Investigation of Quantum Phenomena and Low-Dimensional Materials (e.g., 2D HgS)
As the dimensions of mercuric sulfide are reduced to the nanoscale, quantum confinement effects become prominent, leading to size-dependent optical and electronic properties. The synthesis and characterization of mercuric sulfide quantum dots (QDs) have demonstrated this phenomenon, with a noticeable blue shift in the optical absorption spectra as the particle size decreases. researchgate.net Future research will delve deeper into understanding and controlling these quantum effects for applications in optoelectronics and sensing.
The investigation of the nonlinear optical (NLO) properties of HgS QDs is a particularly promising avenue. mdpi.com These materials may find use in devices such as optical limiters and Q-switchers. mdpi.com Further studies are needed to explore the relationship between the size and surface chemistry of HgS QDs and their NLO response. mdpi.com
The exploration of two-dimensional (2D) mercuric sulfide is a nascent but potentially transformative area of research. While the synthesis and properties of many 2D materials like graphene and transition metal dichalcogenides are well-established, 2D HgS remains largely unexplored. researchgate.netnih.gov Theoretical studies could predict the stability and electronic band structure of monolayer and few-layer HgS, guiding experimental efforts. The development of synthesis techniques, such as chemical vapor deposition (CVD) or liquid-phase exfoliation, will be critical to realizing 2D HgS. aip.org The unique properties of 2D HgS could open up new possibilities in flexible electronics and photocatalysis.
| Research Area | Focus | Potential Applications |
| Quantum Dots (0D) | Size-dependent photoluminescence, nonlinear optical properties | Optoelectronic devices, bio-imaging, optical limiting mdpi.comresearchgate.net |
| 2D Materials (e.g., 2D HgS) | Synthesis methods (CVD, exfoliation), electronic and optical properties, stability | Flexible electronics, photocatalysis, novel sensors researchgate.netnih.govarxiv.org |
Integration of Mercuric Sulfide (Red) in Advanced Functional Hybrid Materials
The incorporation of red mercuric sulfide into various host matrices to create advanced functional hybrid materials is a significant area for future research. These composite materials can exhibit enhanced or novel properties arising from the synergy between the inorganic nanoparticles and the host material.
One promising direction is the development of HgS-polymer composites. For example, polysulfides synthesized through inverse vulcanization have shown a high affinity for mercury, leading to the formation of mercury sulfide within the polymer matrix. flinders.edu.aunih.gov These materials have potential applications in environmental remediation for the capture of mercury. nih.gov Further research could focus on optimizing the polymer structure and porosity to maximize mercury uptake and on the long-term stability of the resulting composite. Another example is the development of mercuric sulfide nanoparticle-loaded hydrogels, which have been explored for their anti-inflammatory effects, suggesting potential biomedical applications. tandfonline.com
The creation of heterostructures, where mercuric sulfide is combined with other semiconductor materials, is another exciting prospect. For instance, a HgS/CdS system could be designed to have specific band alignments for efficient charge separation in photocatalytic or photovoltaic applications. The fluorescence of CdSe/ZnS quantum dots has been shown to be enhanced by the formation of a Hg-containing shell, indicating the potential for HgS in creating novel optical materials. nih.gov The development of methods to control the interface between mercuric sulfide and other materials will be crucial for the performance of these heterostructures.
Development of In-Situ Characterization Techniques for Dynamic Process Monitoring
To achieve precise control over the synthesis of mercuric sulfide micro- and nanostructures, it is essential to understand the nucleation and growth mechanisms in real-time. The development and application of in-situ characterization techniques are therefore a critical area for future research. These techniques allow for the monitoring of dynamic processes as they occur, providing valuable insights that are not available from ex-situ measurements.
High-temperature energy-dispersive X-ray powder diffraction (EDXRD) has been used to study the structural evolution and phase transitions of mercuric sulfide precipitates in-situ. researchgate.net This technique can provide information on the transformation from amorphous or metastable phases to the stable crystalline α-HgS. Future work could involve combining EDXRD with other techniques, such as small-angle X-ray scattering (SAXS), to simultaneously probe the crystal structure and particle size distribution during synthesis.
In-situ microscopy techniques, coupled with real-time image analysis, are powerful tools for monitoring crystallization kinetics. mdpi.com Applying these methods to the synthesis of mercuric sulfide could reveal detailed information about nucleation rates, crystal growth, and aggregation. Spectroscopic techniques, such as UV-Vis and Raman spectroscopy, can also be adapted for in-situ monitoring of the chemical species present in the reaction solution and the formation of HgS nanoparticles.
| In-Situ Technique | Information Obtained | Future Research Directions |
| Energy-Dispersive X-ray Diffraction (EDXRD) | Crystal structure, phase transitions | Combination with SAXS for simultaneous size and structure analysis |
| In-Situ Microscopy | Nucleation and growth rates, particle morphology, aggregation | Application to various synthesis methods to understand mechanism |
| In-Situ Spectroscopy (UV-Vis, Raman) | Chemical species in solution, nanoparticle formation kinetics | Development of advanced data analysis methods for quantitative insights |
Synergistic Approaches Combining Experimental and Computational Methodologies
The combination of experimental synthesis and characterization with computational modeling offers a powerful approach to accelerate the discovery and optimization of mercuric sulfide-based materials. Future research will increasingly rely on this synergy to gain a deeper understanding of the fundamental properties of mercuric sulfide and to guide the design of new materials with desired functionalities.
Computational methods, such as density functional theory (DFT), can be used to predict the structural, electronic, and optical properties of different polymorphs and nanostructures of mercuric sulfide. acs.org These theoretical predictions can then be validated by experimental measurements, providing a feedback loop for refining both the computational models and the experimental approaches. For example, quantum mechanical calculations have been used to determine the structures and stabilities of various mercury sulfide species in aqueous solution, which is crucial for understanding its environmental chemistry and for designing controlled synthesis routes. acs.org
Thermodynamic and kinetic modeling can be combined with experimental studies to understand complex processes such as the degradation of red mercuric sulfide. researchgate.netuantwerpen.be This combined approach can help in identifying the factors that influence the stability of the pigment and in developing strategies for its preservation. Furthermore, computational simulations can be employed to model the interaction of mercuric sulfide with other materials in hybrid structures, aiding in the design of composites with optimized properties.
Q & A
Q. What are the standard synthesis methods for red mercuric sulfide, and how can purity be ensured?
Red mercuric sulfide (HgS) is synthesized via precipitation from mercury(II) acetate, ammonium thiocyanate, glacial acetic acid, and hydrogen sulfide gas under controlled conditions . To ensure purity, post-synthesis washing with dilute acetic acid and repeated filtration are recommended. Characterization via X-ray diffraction (XRD) confirms the hexagonal crystal structure, while elemental analysis (e.g., ICP-MS) verifies stoichiometric Hg:S ratios .
Q. What analytical techniques are recommended for characterizing the crystalline structure and purity of red mercuric sulfide?
Key techniques include:
- XRD : To differentiate between red (hexagonal) and black (cubic) polymorphs and assess crystallinity .
- Thermogravimetric Analysis (TGA) : To study phase transitions (e.g., red-to-black transformation at 386°C under inert conditions) .
- UV-Vis Spectroscopy : To monitor photostability, as UV exposure induces blackening due to structural degradation .
- Particle Size Distribution Analysis : Critical for applications in pigment research or nanomaterials .
Q. How does the solubility profile of red mercuric sulfide influence its reactivity and experimental applications?
Red HgS is insoluble in water and organic solvents but dissolves in aqua regia (forming Hg²⁺ and S⁰) and warm hydriodic acid (releasing H₂S gas) . This limited solubility necessitates acidic media for reactivity studies, such as catalytic or electrochemical applications. Its inertness in neutral pH makes it suitable for pigment studies but challenging for dissolution-based toxicity assays .
Q. What safety protocols are essential when handling red mercuric sulfide in laboratory settings?
- Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and NIOSH-approved respirators to prevent inhalation or dermal exposure .
- Ventilation : Conduct experiments in fume hoods to mitigate airborne particulate risks .
- Waste Management : Dispose of HgS-contaminated materials as hazardous waste (UN2025, Hazard Class 6.1) .
- Emergency Protocols : Immediate decontamination with 5% sodium thiosulfate for skin contact and medical monitoring for Hg exposure symptoms .
Advanced Research Questions
Q. What mechanisms underlie the differential toxicity between soluble mercury compounds and red mercuric sulfide?
Toxicity arises primarily from bioavailable Hg²⁺ ions. While soluble salts (e.g., HgCl₂) readily release Hg²⁺, red HgS’s insolubility limits ion release unless metabolized by gut microbiota or exposed to strong acids . Comparative studies using in vitro digestion models (e.g., simulated gastric fluid) show HgS releases <0.01% Hg²⁺ vs. >90% from HgCl₂, explaining its lower acute toxicity . However, chronic exposure risks require longitudinal studies on bioaccumulation .
Q. How do environmental factors like UV exposure and humidity affect the stability of red mercuric sulfide, and how can these be mitigated?
- UV Degradation : Prolonged UV exposure induces blackening via photooxidation to metacinnabar (black HgS). Mitigation involves storing samples in amber glass or under inert atmospheres .
- Humidity : Moisture accelerates oxidative degradation. Desiccants (e.g., silica gel) and vacuum-sealed storage are recommended .
- Thermal Stability : Sublimation at 583°C necessitates controlled heating rates in thermal applications .
Q. What are the methodological challenges in reconciling discrepancies between theoretical predictions and experimental observations of red mercuric sulfide's solubility in acidic media?
Discrepancies arise from:
- Acid Concentration : Solubility in aqua regia varies with HNO₃:HCl ratios; higher HCl content enhances HgS dissolution via Cl⁻ complexation .
- Particle Size : Nanoparticulate HgS dissolves faster than bulk crystals, complicating kinetic studies .
- Redox Conditions : Trace oxidants (e.g., Fe³⁺) in acids can alter dissolution pathways, requiring strict reagent purity controls .
Q. How can red mercuric sulfide's electronic properties be leveraged in photoelectrochemical applications, and what experimental approaches validate these uses?
Red HgS’s narrow bandgap (2.1 eV) enables visible-light absorption for photocatalysis. Methods include:
- Bandgap Measurement : UV-Vis diffuse reflectance spectroscopy with Tauc plot analysis .
- Photoelectrochemical Cells : HgS-coated electrodes tested in iodide/triiodide electrolytes show photocurrent generation under AM1.5 illumination .
- Stability Testing : Long-term irradiation in controlled atmospheres to assess photocorrosion resistance .
Tables for Key Comparisons
Methodological Recommendations
- Contradiction Analysis : Use systematic reviews to resolve solubility discrepancies, emphasizing reagent purity and particle size .
- Toxicity Studies : Combine in vitro bioaccessibility assays with in vivo models to assess long-term HgS bioavailability .
- Advanced Characterization : Pair XRD with Raman spectroscopy to detect phase impurities in synthesized HgS .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
